Cas no 122018-90-0 (D-Ribitol,1,4-anhydro-1-C-(5,7-diamino-1H-pyrazolo[4,3-d]pyrimidin-3-yl)-2,3,5-tris-O-(phenylmethyl)-,(1S)-)

D-Ribitol,1,4-anhydro-1-C-(5,7-diamino-1H-pyrazolo[4,3-d]pyrimidin-3-yl)-2,3,5-tris-O-(phenylmethyl)-,(1S)- structure
122018-90-0 structure
Product Name:D-Ribitol,1,4-anhydro-1-C-(5,7-diamino-1H-pyrazolo[4,3-d]pyrimidin-3-yl)-2,3,5-tris-O-(phenylmethyl)-,(1S)-
CAS No:122018-90-0
MF:C31H32N6O4
MW:552.623586654663
CID:193451
PubChem ID:129570
Update Time:2025-04-19

D-Ribitol,1,4-anhydro-1-C-(5,7-diamino-1H-pyrazolo[4,3-d]pyrimidin-3-yl)-2,3,5-tris-O-(phenylmethyl)-,(1S)- Chemical and Physical Properties

Names and Identifiers

    • D-Ribitol,1,4-anhydro-1-C-(5,7-diamino-1H-pyrazolo[4,3-d]pyrimidin-3-yl)-2,3,5-tris-O-(phenylmethyl)-,(1S)-
    • 3-[(2S,3S,4R,5R)-3,4-bis(phenylmethoxy)-5-(phenylmethoxymethyl)oxolan-2-yl]-2H-pyrazolo[4,3-d]pyrimidine-5,7-diamine
    • 5-aminoformycin A
    • D-Ribitol,1,4-anhydro-1-C-(5,7-diamino-1H-pyrazolo[4,3-d]pyrimidin-3-yl)-2,3,5-tris-O-(phenylm...
    • (1S)-1,4-anhydro-2,3,5-tri-O-benzyl-1-(5,7-diamino-2H-pyrazolo[4,3-d]pyrimidin-3-yl)-D-ribitol
    • 5,7-Diamino-3-(2,3,5-tri-O-benzyl-beta-ribofuranosyl)pyrazolo(4,3-d)pyrimidine
    • D-Ribitol, 1,4-anhydro-1-C-(5,7-diamino-1H-pyrazolo(4,3-d)pyrimidin-3-yl)-2,3,5-tris-O-(phenylmethyl)-, (1S)-
    • 122018-90-0
    • DTXSID10153475
    • Inchi: 1S/C31H32N6O4/c32-30-26-24(34-31(33)35-30)25(36-37-26)28-29(40-18-22-14-8-3-9-15-22)27(39-17-21-12-6-2-7-13-21)23(41-28)19-38-16-20-10-4-1-5-11-20/h1-15,23,27-29H,16-19H2,(H,36,37)(H4,32,33,34,35)/t23-,27-,28+,29-/m1/s1
    • InChI Key: WENLZMQZXRANMU-HYJYBNJOSA-N
    • SMILES: O1[C@H](COCC2C=CC=CC=2)[C@H]([C@H]([C@@H]1C1=C2C(C(N)=NC(N)=N2)=NN1)OCC1C=CC=CC=1)OCC1C=CC=CC=1

Computed Properties

  • Exact Mass: 551.24093
  • Monoisotopic Mass: 552.249
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 41
  • Rotatable Bond Count: 11
  • Complexity: 778
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 143Ų

Experimental Properties

  • Density: 1.36
  • Boiling Point: 731.3°Cat760mmHg
  • Flash Point: 396.1°C
  • Refractive Index: 1.693
  • PSA: 140.52
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